Cas no 1307248-78-7 (2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile)

2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile structure
1307248-78-7 structure
Product Name:2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
CAS No:1307248-78-7
MF:C11H8N4O
MW:212.207421302795
CID:3167493
PubChem ID:58268556
Update Time:2025-04-21

2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1806040
    • 2-(4-Formyl-3-methyl-pyrazol-1-yl)pyridine-3-carbonitrile
    • MWHYMCRAIVRANE-UHFFFAOYSA-N
    • 2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
    • CS-0444513
    • 1307248-78-7
    • Inchi: 1S/C11H8N4O/c1-8-10(7-16)6-15(14-8)11-9(5-12)3-2-4-13-11/h2-4,6-7H,1H3
    • InChI Key: MWHYMCRAIVRANE-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C2C(C#N)=CC=CN=2)N=C1C

Computed Properties

  • Exact Mass: 212.06981089Da
  • Monoisotopic Mass: 212.06981089Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.6Ų

2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Pricemore >>

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